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Compound of Interest

Compound Name: MK8722

Cat. No.: B609113

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of MK-8722, a potent, systemic, and direct
pan-AMPK activator, for the investigation of metabolic diseases. MK-8722 serves as a critical
tool compound for understanding the therapeutic potential and challenges associated with
systemic AMPK activation.

Core Mechanism of Action

MK-8722 is a small molecule that functions as a direct, allosteric activator of all 12 mammalian
AMP-activated protein kinase (AMPK) complexes.[1][2][3][4] AMPK is a master regulator of
cellular energy homeostasis, and its activation is a key therapeutic target for metabolic
disorders like type 2 diabetes mellitus (T2DM).[5][6][7] MK-8722 binds to the allosteric drug and
metabolite (ADaM) site, leading to robust and durable, insulin-independent glucose uptake and
glycogen synthesis in skeletal muscle.[3][8][9] The activation of 32-containing AMPK
complexes, in particular, has been suggested to be crucial for modulating glycemic control.[1]

Signaling Pathway

The activation of AMPK by MK-8722 initiates a signaling cascade that impacts glucose and
lipid metabolism. A key downstream target is the phosphorylation of acetyl-CoA carboxylase
(ACC), which plays a crucial role in fatty acid synthesis and oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b609113?utm_src=pdf-body-img
https://www.benchchem.com/product/b609113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Discovery of MK-8722: A Systemic, Direct Pan-Activator of AMP-Activated Protein Kinase
- PMC [pmc.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces
cardiac hypertrophy - PubMed [pubmed.ncbi.nim.nih.gov]

4. selleckchem.com [selleckchem.com]
5. pubs.acs.org [pubs.acs.org]
6. How do AMPK activators target the intestines? [synapse.patsnap.com]

7. Discovery of MK-8722: A Systemic, Direct Pan-Activator of AMP-Activated Protein Kinase.
| University of Kentucky College of Arts & Sciences [linguistics.as.uky.edu]

8. AMPK and Diseases: State of the Art Regulation by AMPK-Targeting Molecules - PMC
[pmc.ncbi.nlm.nih.gov]

9. JCI Insight - PAN-AMPK activator O304 improves glucose homeostasis and microvascular
perfusion in mice and type 2 diabetes patients [insight.jci.org]

To cite this document: BenchChem. [Investigating Metabolic Diseases with MK-8722: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609113#investigating-metabolic-diseases-with-mk-
8722]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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